Cas no 473681-77-5 (1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde)

1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde is a pyrazole-based aldehyde derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a 3,4-dimethylphenyl substituent and a formyl group at the 4-position of the pyrazole ring, making it a versatile intermediate for further functionalization. The compound's rigid heterocyclic core and reactive aldehyde group enable its use in the development of biologically active molecules or as a precursor for more complex heterocycles. Its well-defined molecular architecture ensures consistent reactivity, which is advantageous for controlled synthetic transformations. The presence of methyl groups may enhance solubility in organic solvents, facilitating handling in laboratory settings.

1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde structure

473681-77-5 structure

Product Name:1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde

CAS No:473681-77-5

MF:C₁₃H₁₄N₂O₂

MW:230.262463092804

CID:324541

PubChem ID:71464130

Update Time:2025-05-27

1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde
- 1-(3,4-dimethylphenyl)-3-methyl-5-oxo-4H-pyrazole-4-carbaldehyde
- 1-(3,4-Dimethylphenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazole-4-carboxaldehyde
- 1H-Pyrazole-4-carboxaldehyde,1-(3,4-dimethylphenyl)-4,5-dihydro-3-methyl-5-oxo-
- N-Acetyl-D-mannosamineMonohydrate
- DTXSID30855909
- 473681-77-5
- AKOS016011694
- FT-0688739
- A7261
- Inchi： 1S/C13H14N2O2/c1-8-4-5-11(6-9(8)2)15-13(17)12(7-16)10(3)14-15/h4-7,12H,1-3H3
- InChI Key： KIIIYTQARZPICB-UHFFFAOYSA-N
- SMILES： O=C1C(C=O)C(C)=NN1C1=CC=C(C)C(C)=C1

Computed Properties

Exact Mass: 230.105527694g/mol
Monoisotopic Mass: 230.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 49.7Å²

Experimental Properties

Density: 1.245
Boiling Point: 399.7°C at 760 mmHg
Flash Point: 195.5°C
Refractive Index: 1.631

1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049002951-1g	1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde	473681-77-5	95%	1g	$628.00	2023-09-01
Chemenu	CM188527-1g	1-(3,4-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde	473681-77-5	95%	1g	$729	2021-08-05
Chemenu	CM188527-1g	1-(3,4-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde	473681-77-5	95%	1g	$676	2024-07-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1536269-1g	1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde	473681-77-5	98%	1g	￥6405.00	2024-05-12
Crysdot LLC	CD11120573-1g	1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde	473681-77-5	95+%	1g	$772	2024-07-17